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Compound of Interest

Compound Name: Disomotide

Cat. No.: B1670767 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability and proper storage of avelumab.

Adherence to these guidelines is critical to ensure the integrity and efficacy of the antibody in

experimental settings.

Frequently Asked Questions (FAQs)
Q1: How should unopened vials of avelumab be stored?

A1: Unopened avelumab vials should be stored in a refrigerator at 2°C to 8°C (36°F to 46°F).[1]

[2] The vials must be kept in their original packaging to protect them from light.[1][2][3] Do not

freeze the vials.

Q2: What are the recommended diluents for avelumab?

A2: Avelumab should be diluted with either 0.9% sodium chloride injection or 0.45% sodium

chloride injection.

Q3: What is the stability of avelumab after dilution?

A3: The stability of diluted avelumab solution depends on the storage temperature.

At room temperature (up to 25°C or 77°F), the diluted solution is stable for a maximum of 4

hours from the time of dilution. Some data suggests it may be stable for up to 8 hours at

room temperature.
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Under refrigeration at 2°C to 8°C (36°F to 46°F), the diluted solution is stable for up to 24

hours from the time of dilution.

It is crucial to protect the diluted solution from light.

The diluted solution should not be frozen.

Q4: What should I do if the diluted avelumab solution appears cloudy or contains particles?

A4: Both the undiluted and diluted avelumab solutions should be a clear, colorless to slightly

yellow liquid. If the solution is cloudy, discolored, or contains particulate matter, it should be

discarded and not used.

Q5: Can I shake the vial or the infusion bag to mix the solution?

A5: No. To mix the diluted solution, you should gently invert the infusion bag. Shaking the

solution should be avoided as it can cause foaming or shearing of the antibody.

Troubleshooting Guide
Issue Potential Cause Recommended Action

Cloudiness or precipitation in

the vial

Improper storage (e.g.,

freezing), protein aggregation.

Do not use the vial. Discard it

and obtain a new one.

Particulates observed after

dilution

Incompatibility with diluent,

contamination, protein

aggregation.

Discard the diluted solution.

Prepare a fresh dilution using

the recommended diluents and

aseptic technique.

Discoloration of the solution
Exposure to light, oxidation, or

contamination.

Do not use the solution.

Avelumab should be clear and

colorless to pale yellow.

Quantitative Stability Data Summary
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Storage

Condition
Diluent Concentration Container

Stability

Duration

Room

Temperature (up

to 25°C/77°F)

0.9% or 0.45%

Sodium Chloride
Not specified Infusion Bag

Up to 4 hours

(some sources

suggest up to 8

hours)

Refrigerated

(2°C to 8°C/36°F

to 46°F)

0.9% or 0.45%

Sodium Chloride
Not specified Infusion Bag Up to 24 hours

Refrigerated

(2°C to 8°C)

0.9% Sodium

Chloride
3.2 mg/mL Glass 96 hours

Experimental Protocols
Protocol for Avelumab Dilution and Preparation for In Vitro Studies

Visual Inspection: Before use, visually inspect the avelumab vial for any particulate matter or

discoloration. The solution should be clear and colorless to pale yellow.

Aseptic Technique: Use a sterile technique for all preparation steps.

Dilution:

Withdraw the required volume of avelumab from the vial using a sterile syringe.

Inject the avelumab into a sterile infusion bag containing either 0.9% or 0.45% sodium

chloride injection.

Mixing: Gently invert the infusion bag to mix the solution. Do not shake.

Final Inspection: Inspect the diluted solution to ensure it is clear, colorless, and free of visible

particles.

Storage: If not used immediately, store the diluted solution according to the stability

guidelines in the table above. Protect from light. If refrigerated, allow the solution to come to
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room temperature before use.

Visualizations
Avelumab Preparation Workflow

Preparation Steps

Storage Options (If Not Used Immediately)

Start: Obtain Avelumab Vial

Visually Inspect Vial
(Clear, Colorless to Pale Yellow)

Use Aseptic Technique

Withdraw Required Volume

Dilute in 0.9% or 0.45% NaCl

Gently Invert to Mix
(Do Not Shake)

Inspect Diluted Solution

Immediate Use?

Solution Ready for Use

Yes
Store at Room Temperature

(≤ 4 hours)

No

Store Refrigerated (2-8°C)
(≤ 24 hours)

No
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Click to download full resolution via product page

Caption: Workflow for the preparation and storage of avelumab solution.

Avelumab Mechanism of Action
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Caption: Avelumab blocks the interaction between PD-L1 and PD-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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